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Compound of Interest

Compound Name: Stannane,hydroxyoctyloxo-

CAS No.: 13356-20-2

Cat. No.: B078472

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Hydroxyoctyloxo-stannane, also known as Octylstannoic Acid, is a mono-organotin compound

that serves as a highly effective and versatile Lewis acid catalyst. Its primary utility lies in

accelerating polymerization and esterification reactions, which are fundamental to numerous

industrial and research applications. The presence of a single octyl group provides a balance of

solubility in organic media and catalytic activity, making it a preferred choice for synthesizing

polyurethanes, polyesters, and silicones.[1]

This guide provides an in-depth overview of hydroxyoctyloxo-stannane, detailing its catalytic

mechanisms, recommended dosage for key applications, step-by-step experimental protocols,

and critical safety procedures. The objective is to equip researchers and scientists with the

necessary knowledge to optimize its use, ensure reproducible results, and maintain the highest

standards of laboratory safety.
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Property Value

Chemical Name Stannane, hydroxyoctyloxo- / Octylstannoic Acid

CAS Number 15666-29-2

Molecular Formula C₈H₁₈O₂Sn

Molecular Weight 296.92 g/mol

Appearance White to off-white powder or solid

Primary Function Lewis Acid Catalyst

Mechanism of Catalysis
The catalytic efficacy of hydroxyoctyloxo-stannane stems from the Lewis acidic nature of the

tin(IV) center. The tin atom can accept electrons from oxygen or nitrogen atoms in the

reactants, thereby activating them for nucleophilic attack. This fundamental principle applies

across its various applications, though the specific intermediates may differ.

Polyurethane (PU) Formation
In polyurethane synthesis, the catalyst accelerates the reaction between an isocyanate (R-

NCO) and a polyol (R'-OH). While the precise mechanism can be complex, a widely accepted

pathway involves the formation of an active tin-alkoxide intermediate.[2][3]

Catalyst-Alcohol Interaction: The organotin compound reacts with the polyol to form a tin

alkoxide.

Isocyanate Coordination: The tin alkoxide complex then coordinates with the isocyanate

group. This coordination polarizes the N=C bond of the isocyanate, making the carbon atom

more electrophilic.[4]

Nucleophilic Attack: The coordinated alcohol's oxygen atom performs a nucleophilic attack

on the activated isocyanate carbon.

Urethane Formation & Catalyst Regeneration: The urethane linkage is formed, and the

catalyst is regenerated, ready to participate in another cycle.
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This catalytic cycle significantly lowers the activation energy of the reaction, allowing for rapid

curing at ambient or slightly elevated temperatures.[2]
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Catalytic cycle for polyurethane formation.

Esterification & Transesterification
For esterification reactions between a carboxylic acid (R-COOH) and an alcohol (R'-OH),

monoalkyltin catalysts like hydroxyoctyloxo-stannane are highly effective.[1][5] The mechanism

is centered on the Lewis acidity of the tin, which activates the carboxylic acid.[6]

Recent studies, supported by DFT calculations, suggest that under catalytic conditions, a

mononuclear tin species is the active catalyst.[7][8] The rate-determining step is often the

carbon-oxygen bond breaking of a tetrahedral intermediate formed during the reaction.[1] The

amphoteric nature of the catalyst, combining Lewis acidity with Brønsted basicity from a tin-

bound carboxylate, is crucial for its high activity.[6]

Applications & Recommended Dosage
The concentration of hydroxyoctyloxo-stannane is a critical parameter that must be optimized

to balance reaction speed (cure time) with usable pot life. The recommendations below serve

as a starting point for formulation development.

Polyurethane Systems (Coatings, Adhesives, Sealants,
Elastomers)
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Organotin compounds are powerful catalysts for the gelling reaction (isocyanate-polyol) in PU

systems.[9][10] Hydroxyoctyloxo-stannane is particularly effective in both solvent-borne and

waterborne systems, though its hydrolytic stability must be considered.[4]

Application
Catalyst Concentration (%
by weight)

Key Considerations

2K PU Coatings 0.01 - 0.1%

Higher levels accelerate cure

but reduce pot life. Lower

levels are used for longer

working times.

PU Adhesives & Sealants 0.05 - 0.2%

Dosage is tuned to achieve

desired open time and final

bond strength.

PU Elastomers 0.02 - 0.5%

Concentration affects

demolding time and the

development of physical

properties.

PU Foams 0.1 - 0.3%

Often used with an amine co-

catalyst to balance the gelling

and blowing reactions.[9]

Esterification and Transesterification
Hydroxyoctyloxo-stannane is an efficient catalyst for producing esters, polyesters, and

plasticizers, particularly at elevated temperatures.[11] It is valued for minimizing side reactions

compared to strong acid catalysts.[11]
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Reaction Type
Catalyst Loading
(mol%)

Typical
Temperature (°C)

Notes

Direct Esterification 0.1 - 1.0 mol% 180 - 220°C

Effective for driving

reactions to

completion by

removing water (e.g.,

via Dean-Stark

apparatus).

Transesterification 0.2 - 2.0 mol% 150 - 200°C

Used in the synthesis

of specialty esters and

in polyester

production.

Experimental Protocols & Workflows
Protocol 1: Screening Catalyst Concentration in a 2K
Polyurethane Coating
Objective: To determine the optimal catalyst concentration for a desired balance of pot life and

cure time.

Preparation: Prepare a masterbatch of the polyol component (Part A) containing all additives

except the catalyst. Prepare the isocyanate component (Part B).

Aliquotting: Dispense equal amounts of the polyol masterbatch into several mixing cups.

Catalyst Addition: Create a stock solution of hydroxyoctyloxo-stannane in a compatible, dry

solvent (e.g., xylene or MEK). Add varying amounts of the catalyst solution to each polyol

cup to achieve the desired final concentrations (e.g., 0.01%, 0.02%, 0.05%, 0.1%). Mix

thoroughly.

Initiation: Add the stoichiometric amount of the isocyanate (Part B) to each cup

simultaneously. Start a stopwatch for each sample. Mix vigorously for 60 seconds.

Pot Life Measurement: Monitor the viscosity of each mixture. Record the "pot life" as the time

at which the viscosity doubles or the mixture is no longer easily workable.
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Film Application: Immediately after mixing, apply a uniform film of each formulation onto test

panels using a drawdown bar.

Cure Time Measurement: Periodically test the films for tack-free time (the point at which it no

longer feels sticky to the touch) and through-cure (hardness development, often measured

with a durometer or by thumb twist).

Analysis: Plot pot life and cure time against catalyst concentration to identify the optimal level

for the specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxyoctyloxo-stannane-in-catalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b078472/docs#application-notes-protocols-hydroxyoctyloxo-stannane-in-catalysis
https://www.benchchem.com/product/b078472/docs#application-notes-protocols-hydroxyoctyloxo-stannane-in-catalysis
https://www.benchchem.com/product/b078472?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

